Cas no 5737-81-5 ([1,1':2',1''-Terphenyl]-4-carboxylic acid)

• Product Name: [1,1':2',1''-Terphenyl]-4-carboxylic acid
• CAS No: 5737-81-5
• MF: C₁₉H₁₄O₂
• MW: 274.313265323639
• MDL: MFCD32067735
• CID: 4044233
• PubChem ID: 17868026
• Update Time: 2025-05-25

[1,1':2',1''-Terphenyl]-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,1':2',1''-Terphenyl]-4-carboxylic acid
• o-terphenyl-4-carboxylic acid
• [1,1':2',1''-Terphenyl]-4-carboxylic acid (9CI)
• [1,1a(2):2a(2),1a(2)a(2)-Terphenyl]-4-carboxylic acid
• DTXSID301270249
• 4-(2-phenylphenyl)benzoic acid
• SCHEMBL36017
• 5737-81-5

• MDL： MFCD32067735
• Inchi： 1S/C19H14O2/c20-19(21)16-12-10-15(11-13-16)18-9-5-4-8-17(18)14-6-2-1-3-7-14/h1-13H,(H,20,21)
• InChI Key： TZQDIPZNYJRRSP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C2=CC=CC=C2)=CC=C(C(O)=O)C=C1

Computed Properties

• Exact Mass: 274.099379685Da
• Monoisotopic Mass: 274.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 37.3Ų

Additional information on [1,1':2',1''-Terphenyl]-4-carboxylic acid

Recent Advances in the Study of [1,1':2',1''-Terphenyl]-4-carboxylic acid (CAS: 5737-81-5)

The compound [1,1':2',1''-Terphenyl]-4-carboxylic acid (CAS: 5737-81-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This terphenyl derivative has shown promising potential in various applications, including drug discovery, material science, and as a building block for more complex molecular architectures. Recent studies have focused on its synthesis, structural properties, and biological activities, providing new insights into its utility in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for [1,1':2',1''-Terphenyl]-4-carboxylic acid. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method that significantly improves the yield and purity of the compound. The method employs a palladium-catalyzed cross-coupling reaction, which not only enhances efficiency but also reduces the environmental impact compared to traditional synthetic approaches. This advancement is particularly relevant for large-scale production, where cost and sustainability are critical factors.

In addition to synthetic improvements, the biological activity of [1,1':2',1''-Terphenyl]-4-carboxylic acid has been a focal point of recent investigations. A preprint on bioRxiv (2024) highlighted its potential as an inhibitor of specific protein-protein interactions (PPIs) involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to demonstrate that the compound can effectively disrupt the interaction between NF-κB and its binding partners, suggesting its potential as a lead compound for anti-inflammatory therapeutics. Further in vivo studies are underway to validate these findings.

Another noteworthy development is the application of [1,1':2',1''-Terphenyl]-4-carboxylic acid in the design of metal-organic frameworks (MOFs). A research team at MIT reported in Advanced Materials (2023) that the compound's rigid terphenyl backbone and carboxylic acid functionality make it an excellent linker for constructing MOFs with high thermal stability and porosity. These MOFs have potential applications in gas storage, catalysis, and drug delivery systems, showcasing the versatility of this compound beyond traditional pharmaceutical uses.

Despite these promising advancements, challenges remain in the clinical translation of [1,1':2',1''-Terphenyl]-4-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for further exploration. Collaborative efforts between chemists, biologists, and material scientists will be essential to unlock its full potential in diverse applications.

In conclusion, recent research on [1,1':2',1''-Terphenyl]-4-carboxylic acid (CAS: 5737-81-5) has highlighted its multifaceted utility in chemical biology and pharmaceutical sciences. From improved synthetic methods to novel biological activities and material applications, this compound continues to inspire innovative research. As studies progress, it is expected that new therapeutic and technological breakthroughs will emerge, further solidifying its importance in the field.